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Compound of Interest

Compound Name: RecG protein
CAS No.: 145137-68-4
Cat. No.: B1174793
Get Quote
. J

This document outlines critical safety procedures and logistical information for the handling and
disposal of RecG protein in a laboratory setting. These guidelines are established to ensure
the safety of all research personnel and to maintain the integrity of the experimental
environment. RecG protein, a recombinant protein, is generally handled under Biosafety Level
1 (BSL-1) conditions, which are suitable for work with well-characterized agents not known to
consistently cause disease in healthy adult humans.[1] A thorough risk assessment should
always be conducted before commencing any work.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to prevent direct contact and
maintain a sterile work environment when handling RecG protein.[1][2]
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PPE | Safety Measure

Specification

Rationale

Hand Protection

Nitrile or equivalent gloves.[1]

[2]

Prevents skin contact with the

protein solution.[1]

Eye Protection

Safety glasses with side

shields or goggles.[1][2]

Protects eyes from potential

splashes or aerosols.[1]

Body Protection

Laboratory coat.[1][2]

Protects clothing and skin from

contamination.[1]

General Hygiene

Frequent hand washing.

Essential after handling
materials and before leaving

the laboratory.[1]

Laboratory Practices

No eating, drinking, or applying

cosmetics in the lab.

Prevents accidental ingestion

of laboratory materials.[1]

Aerosol Containment

Use with adequate ventilation.

Minimizes the potential for

inhalation of aerosols.[1]

Experimental Protocols: Handling and Disposal

Receiving and Storage:

Upon receipt, briefly centrifuge the vial to ensure the contents are at the bottom.[3][4]

Store the protein solution as recommended by the supplier, typically at -20°C or -80°C for

long-term storage.[1][3][4]

For lyophilized protein, reconstitute in deionized sterile water to a concentration of 0.1-1.0

mg/mL.[3][4]

For long-term storage, it is recommended to add 5-50% glycerol (final concentration) and

aliquot to avoid repeated freeze-thaw cycles.[3][4]
Handling Procedure:

» Before use, inspect the vial containing the RecG protein for any damage.[1]
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e Don the appropriate PPE, including a lab coat, safety glasses, and nitrile gloves.[1]
e Conduct all work in a designated and properly decontaminated area.

Spill Cleanup:

o Immediately alert others in the vicinity of the spill.[1]

e Cover the spill with an absorbent material.[1]

e Apply a 10% bleach solution or another appropriate disinfectant to the spill area and allow for
sufficient contact time.[1]

o Wearing appropriate PPE, clean up the spill using absorbent materials and dispose of them
as biological waste.[1]

Thoroughly wash the spill area again with a disinfectant.[1]
Disposal Plan:

As a non-hazardous biological material, RecG protein and associated waste can be disposed
of following standard laboratory procedures for non-infectious waste.[1] Contaminated
materials such as gloves, tubes, and absorbent paper should be collected in a designated
biohazard waste container for autoclaving and disposal according to institutional guidelines.

Workflow for Handling RecG Protein
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RecG Protein Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of RecG protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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